
Essential Safety and Logistical Information for
Handling Azelaic Acid-d14

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Azelaic acid-d14

Cat. No.: B15570997 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides comprehensive, step-

by-step guidance for the safe use of Azelaic acid-d14, a deuterated form of Azelaic acid. The

following procedures for personal protective equipment (PPE), operational handling, and

disposal are based on the safety profiles of Azelaic acid and general best practices for handling

deuterated compounds and dicarboxylic acids.

Quantitative Data Summary
The following table summarizes key quantitative data for Azelaic acid, the non-deuterated

analogue of Azelaic acid-d14. This information is critical for safe handling and storage.

Property Value

Molecular Formula C9H16O4

Molecular Weight 188.22 g/mol

Melting Point/Range 98 - 103 °C / 208.4 - 217.4 °F[1]

Boiling Point/Range 237 °C / 458.6 °F @ 20 hPa[1]

Flash Point 215 °C / 419 °F[1]

Solubility in Water 2.4 g/l (20°C)[1]

Vapor Pressure <1 hPa @ 20 °C[1]
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Operational Plan: From Receipt to Disposal
This operational plan provides a procedural workflow for the safe handling of Azelaic acid-d14.

Receiving and Inspection
Upon receipt, visually inspect the container for any signs of damage or leakage.

Ensure the container is clearly labeled as "Azelaic acid-d14" with appropriate hazard

warnings.

Verify that the received quantity matches the order.

Storage
Store Azelaic acid-d14 in a cool, dry, and well-ventilated area.[2]

Keep the container tightly closed to prevent contamination and reaction with moisture.[2]

Store away from strong oxidizing agents, bases, and reducing agents.[1][2][3]

Given that Azelaic acid is sensitive to light, store the container in a light-resistant location.[2]

Handling (Weighing and Dissolving)
All handling of solid Azelaic acid-d14 should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood, to minimize inhalation of dust particles.[2][4]

Before handling, ensure you are wearing the appropriate Personal Protective Equipment

(PPE) as detailed in the table below.

To weigh the compound, use a tared, sealed container to minimize exposure.[4]

When dissolving, add the solid to the solvent slowly and stir gently to avoid splashing.

Spill and Accident Procedures
Small Spills: For small spills of solid material, use appropriate tools to carefully scoop the

spilled solid into a designated waste disposal container.[2] Clean the contaminated surface

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15570997?utm_src=pdf-body
https://www.benchchem.com/product/b15570997?utm_src=pdf-body
https://www.benchchem.com/product/b15570997?utm_src=pdf-body
https://www.oxfordlabfinechem.com/msds/(A-01179-100)%20AZELAIC%20ACID.pdf
https://www.oxfordlabfinechem.com/msds/(A-01179-100)%20AZELAIC%20ACID.pdf
https://www.fishersci.com/store/msds?partNumber=AC401520250&productDescription=AZELAIC+ACID%2C+98%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.oxfordlabfinechem.com/msds/(A-01179-100)%20AZELAIC%20ACID.pdf
https://www.bu.edu/ehs/laboratory-safety-home/laboratory-safety-programs-services/chemical/safe-work-practices/safe-handling-and-storage-of-chemicals/
https://www.oxfordlabfinechem.com/msds/(A-01179-100)%20AZELAIC%20ACID.pdf
https://www.benchchem.com/product/b15570997?utm_src=pdf-body
https://www.oxfordlabfinechem.com/msds/(A-01179-100)%20AZELAIC%20ACID.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Deuteroferriheme.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Deuteroferriheme.pdf
https://www.oxfordlabfinechem.com/msds/(A-01179-100)%20AZELAIC%20ACID.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


by spreading water on it and dispose of the cleaning materials in accordance with local and

regional authority requirements.[2]

Large Spills: For larger spills, evacuate the area and follow your institution's emergency spill

response procedures.[4] Avoid creating dust clouds.

In Case of Contact:

Eyes: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[1] Seek medical attention.[5]

Skin: Wash off immediately with plenty of soap and water for at least 15 minutes.[1]

Remove contaminated clothing. If skin irritation occurs, get medical advice/attention.[5]

Inhalation: Move to fresh air. If symptoms occur, seek medical attention.

Ingestion: Clean mouth with water and drink plenty of water afterwards.[1] Seek medical

attention if you feel unwell.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to ensure personal safety when handling Azelaic acid-d14. The

following table summarizes the required equipment.
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PPE Category Required Equipment Justification

Eye and Face Protection
Chemical safety goggles or a

face shield.[6][7]

Protects against dust particles

and splashes that can cause

serious eye irritation.[5][8]

Skin and Body Protection Chemical-resistant lab coat.[9]
Prevents skin contact with the

chemical.[5]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).[9][10]

Protects hands from skin

irritation.[5][11]

Respiratory Protection

Use a NIOSH-approved

respirator with a particulate

filter if handling large quantities

or if dust is generated and

ventilation is inadequate.

Prevents inhalation of dust

which can cause respiratory

tract irritation.[2]

Disposal Plan
Azelaic acid-d14 and any contaminated materials should be disposed of as hazardous

chemical waste.

Waste Segregation
All solid waste contaminated with Azelaic acid-d14 (e.g., weighing paper, contaminated

gloves, paper towels) should be placed in a dedicated, sealed, and clearly labeled

hazardous waste container.[4]

Solutions containing Azelaic acid-d14 should be collected in a separate, sealed, and

labeled hazardous waste container for liquid organic waste.[4]

Waste Storage
Store waste containers in a designated satellite accumulation area, away from incompatible

materials.[4]

Final Disposal
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Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

company.[4] Do not dispose of it in the regular trash or down the drain.[4][11]

Experimental Workflow Diagram
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Caption: Workflow for the safe handling and disposal of Azelaic acid-d14.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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